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Introduction

Adenine phosphates, including adenosine triphosphate (ATP), adenosine diphosphate (ADP),
and adenosine monophosphate (AMP), are fundamental molecules in cellular bioenergetics
and signaling. The relative abundance of these molecules, often expressed as the energy
charge, is a critical indicator of cellular metabolic status. Extracellularly, these nucleotides act
as signaling molecules through purinergic receptors, playing roles in various physiological and
pathological processes.[1][2][3][4] Accurate and sensitive quantification of adenine
phosphates is therefore crucial for researchers in various fields, including metabolism, cell
signaling, and drug development.

This application note provides a detailed protocol for the simultaneous quantification of ATP,
ADP, and AMP in biological samples using Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS). The described method utilizes Hydrophilic Interaction Liquid Chromatography
(HILIC) for robust separation of these highly polar analytes.

Signaling Pathways Involving Adenine Phosphates

Adenine phosphates are central to both intracellular energy metabolism and extracellular
signaling. Intracellularly, the hydrolysis of ATP to ADP and then to AMP releases energy to fuel
cellular processes. The ratio of these nucleotides regulates metabolic pathways. Extracellularly,
ATP and ADP are signaling molecules that activate purinergic P2 receptors, while adenosine,
the breakdown product of AMP, signals through P1 receptors. This signaling cascade is
implicated in inflammation, neurotransmission, and cardiovascular function.[2]
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Caption: Adenine Phosphate Signaling Pathways

Experimental Workflow

The overall workflow for the quantification of adenine phosphates consists of sample
preparation, including metabolite extraction and protein precipitation, followed by LC-MS/MS

analysis and data processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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